Cas no 1075-95-2 (3-Azaspiro[5.5]undecane,9-methyl-, hydrochloride (1:1))

3-Azaspiro[5.5]undecane,9-methyl-, hydrochloride (1:1) structure
1075-95-2 structure
Product Name:3-Azaspiro[5.5]undecane,9-methyl-, hydrochloride (1:1)
CAS No:1075-95-2
MF:C11H22ClN
MW:203.75208234787
CID:217098
PubChem ID:24190321
Update Time:2025-04-19

3-Azaspiro[5.5]undecane,9-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Azaspiro[5.5]undecane,9-methyl-, hydrochloride (1:1)
    • 3-Azaspiro[5.5]undecane,9-methyl-, hydrochloride (7CI,8CI)
    • 9-methyl-3-azaspiro[5.5]undecane,hydrochloride
    • 9-Methyl-3-azaspiro[5.5]undecane--hydrogen chloride (1/1)
    • NSC107108
    • 1075-95-2
    • DTXSID40637798
    • NSC-107108
    • Inchi: 1S/C11H21N.ClH/c1-10-2-4-11(5-3-10)6-8-12-9-7-11;/h10,12H,2-9H2,1H3;1H
    • InChI Key: UKZAOEDIXAHPTP-UHFFFAOYSA-N
    • SMILES: Cl.N1CCC2(CC1)CCC(C)CC2

Computed Properties

  • Exact Mass: 167.16753
  • Monoisotopic Mass: 203.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Density: 0.92
  • Boiling Point: 233.5°Cat760mmHg
  • Flash Point: 91.7°C
  • Refractive Index: 1.49
  • PSA: 12.03
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